Cas no 1160246-20-7 (7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

• Product Name: 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• CAS No: 1160246-20-7
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• MDL: MFCD11215379
• CID: 3159713
• PubChem ID: 45602094
• Update Time: 2025-06-13

7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• STK510276
• EN300-92502
• 7-(Difluoromethyl)pyrazolo(1,5-a)pyrimidine-6-carboxylic acid
• Z1263738396
• 1160246-20-7
• KWB24620
• 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylicacid
• DTXSID101182022
• MFCD11215379
• CS-0264274
• AKOS005169153
• SB85841

• MDL： MFCD11215379
• Inchi： 1S/C8H5F2N3O2/c9-7(10)6-4(8(14)15)3-11-5-1-2-12-13(5)6/h1-3,7H,(H,14,15)
• InChI Key： DHJIMIJRRHBMOJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NC2=CC=NN12)F

Computed Properties

• Exact Mass: 213.035
• Monoisotopic Mass: 213.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 0.5

Experimental Properties

• Melting Point: NA

7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid

Recent Advances in the Study of 7-(Difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS: 1160246-20-7)

The compound 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1160246-20-7) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine core and difluoromethyl substituent, has garnered significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have explored its applications in drug discovery, focusing on its role as a key intermediate or active pharmaceutical ingredient (API) in several therapeutic areas.

One of the most notable advancements in the research of this compound is its application in kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid exhibit potent inhibitory activity against a range of protein kinases, including those implicated in cancer and inflammatory diseases. The study highlighted the compound's ability to modulate kinase signaling pathways, suggesting its potential as a lead structure for the development of targeted therapies.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's role in antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid displayed significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a candidate for further development in the fight against antimicrobial resistance.

The synthetic routes to 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which improved the yield and purity of the compound while reducing environmental impact. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges in the manufacturing process.

Pharmacokinetic studies of this compound have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability. Research published in Xenobiotica in 2024 demonstrated that 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid exhibits a balanced profile of absorption, distribution, metabolism, and excretion (ADME), supporting its potential as a drug candidate. These findings have spurred further investigation into its therapeutic applications.

Looking ahead, the versatility of 7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid continues to inspire new research directions. Current studies are exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models. As the understanding of this compound's mechanisms of action deepens, its applications in drug discovery are expected to expand, solidifying its position as a valuable tool in medicinal chemistry.